![molecular formula C9H13N B128874 4-tert-Butylpyridine CAS No. 3978-81-2](/img/structure/B128874.png)
4-tert-Butylpyridine
Overview
Description
4-tert-Butylpyridine (tBP) is a specific additive of redox electrolyte in dye-sensitized solar cells and dye-sensitized TiO2 solar cells . It is commonly used in the electrolyte of dye-sensitized solar cells .
Molecular Structure Analysis
The molecular formula of 4-tert-Butylpyridine is C9H13N . The average mass is 135.206 Da and the monoisotopic mass is 135.104797 Da .Chemical Reactions Analysis
4-tert-Butylpyridine is used in the composition of electrolyte for dye-sensitized solar cells . It has been found to improve the crystallinity of perovskite in two-step or one-step routes . In the two-step route, the addition of tBP into DMF when dissolving PbI2 for spin-coating resulted in a porous layer composed of randomly packed PbI2 nanocrystals . This approach subsequently offered a widely enlarged contact area facilitating interfacial reaction with CH3NH3I and greatly improved CH3NH3PbI3 crystallization .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-tert-Butylpyridine include a refractive index of n20/D 1.495 (lit.), a boiling point of 196-197 °C (lit.), and a density of 0.923 g/mL at 25 °C (lit.) .Scientific Research Applications
Perovskite Solar Cells: Enhancing Efficiency and Stability
TBP is utilized as an additive in the hole transport layer (HTL) of perovskite solar cells (PSCs). It assists in the formation of high-quality HTL films, which is critical for the performance and stability of PSCs. The addition of TBP has led to the best efficiency of PSCs with lead trihalide perovskite up to 19.0% and 10.1% for module devices . Moreover, TBP has been shown to remarkably enhance the stability of these devices .
Overcoming Perovskite Corrosion and De-Doping
TBP plays a role in preventing the corrosion decomposition of perovskites and the de-doping effect of spiro-OMeTAD, which are significant challenges for the stability of PSCs. Chemical binding of TBP through halogen bonds has been employed to suppress these issues, leading to improved efficiency and stability of modified PSCs .
Dye-Sensitized Solar Cells: Additive in Electrolytes
In dye-sensitized solar cells (DSSCs), TBP is a specific additive in the redox electrolyte. Its presence in the composition of the electrolyte contributes to the overall efficiency of DSSCs .
Polymer Photovoltaics: Component of Hole Transport Layer
TBP is also used in the hole transport layer materials (HTL) of polymer photovoltaics. It helps in improving the charge transport properties, which is essential for the efficient operation of these solar cells .
Improving Perovskite Crystallinity and Performance
The addition of TBP in the fabrication process of perovskite solar cells has been shown to improve the crystallinity of perovskite. This results in better performance of the solar cells, with reported enhancements in power conversion efficiency (PCE) of up to 35% .
Dye-Sensitized TiO2 Solar Cells: Electrolyte Composition
TBP is used in the composition of electrolyte for dye-sensitized TiO2 solar cells. It plays a crucial role in the redox processes within the cell, contributing to the cell’s ability to convert light into electricity .
Safety And Hazards
Future Directions
The use of 4-tert-Butylpyridine in perovskite solar cells has shown promising results, but there are still challenges to overcome. For instance, while it can improve the initial performance of perovskite solar cells, it can also decrease their operational stability under continuous illumination . Therefore, future research could focus on finding ways to balance these effects for optimal performance .
properties
IUPAC Name |
4-tert-butylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N/c1-9(2,3)8-4-6-10-7-5-8/h4-7H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSHMQTRICHYLGF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=NC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20192855 | |
Record name | 4-tert-Butylpyridine | |
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Molecular Weight |
135.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear brown liquid; [Sigma-Aldrich MSDS] | |
Record name | 4-tert-Butylpyridine | |
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Vapor Pressure |
0.97 [mmHg] | |
Record name | 4-tert-Butylpyridine | |
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Product Name |
4-tert-Butylpyridine | |
CAS RN |
3978-81-2 | |
Record name | 4-tert-Butylpyridine | |
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Record name | 4-tert-Butylpyridine | |
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Record name | 4-tert-Butylpyridine | |
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Record name | 4-tert-Butylpyridine | |
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Record name | 4-tert-butylpyridine | |
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Record name | 4-TERT-BUTYLPYRIDINE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: 4-tert-butylpyridine often acts as a surface modifier, particularly in materials science and catalysis. For instance, in dye-sensitized solar cells (DSSCs), 4-TBP adsorbs onto the surface of titanium dioxide (TiO2) [, , ]. This adsorption has several downstream effects:
- Shift in Conduction Band Potential: 4-TBP adsorption induces a negative shift in the TiO2 conduction band potential, leading to an increase in the open-circuit voltage (Voc) of DSSCs [, ].
- Suppression of Charge Recombination: 4-TBP hinders the access of triiodide ions (I3-) to the TiO2 surface, thereby reducing the rate of electron recombination and increasing electron lifetime [, , ]. This effect contributes to improved cell efficiency.
ANone:
- Spectroscopic Data: Spectroscopic characterization can be achieved through various techniques, with specific data dependent on the study. For example, [] used X-ray absorption spectroscopy (XAS) to study the binding of 4-TBP to an iron complex. NMR (1H, 13C, 31P), IR, and Raman spectroscopy are also commonly used techniques to characterize 4-TBP-containing compounds and their interactions [, , , , , , , , ].
A:
- Solvent Compatibility: 4-TBP is readily soluble in many common organic solvents []. This solubility allows for its use in various synthetic procedures and applications.
- Thermal Stability: While 4-TBP is relatively stable at room temperature, it can evaporate at elevated temperatures, affecting the long-term stability of some devices like perovskite solar cells [, ].
A: 4-TBP is not typically used as a primary catalyst. Instead, it often functions as a ligand in metal complexes that exhibit catalytic activity [, , ]. The bulky tert-butyl group can influence the steric environment around the metal center, impacting the catalyst's activity and selectivity.
A: Computational methods are employed to understand 4-TBP's interactions with other molecules and surfaces. For example, density functional theory (DFT) calculations have been used to study the adsorption of 4-TBP on the TiO2 surface in DSSCs, providing insights into the adsorption mechanism and its effects on device performance [].
A: The tert-butyl group in 4-TBP influences its steric properties and electron-donating ability. Studies have shown that these factors impact its interactions with metal centers, surfaces like TiO2, and its performance in applications like DSSCs [, , , , , , , , , , ]. Modifications to the tert-butyl group or the pyridine ring could lead to changes in:
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